Methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate

• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol
• IUPAC Name: methyl 2-chloro-6-[4-[(dimethylamino)methyl]phenyl]pyridine-4-carboxylate
• InChI: InChI=1S/C16H17ClN2O2/c1-19(2)10-11-4-6-12(7-5-11)14-8-13(16(20)21-3)9-15(17)18-14/h4-9H,10H2,1-3H3
• InChI Key: ZIQSBJGOVGMTEX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=C(C=C1)C2=NC(=CC(=C2)C(=O)OC)Cl

Description

Methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate is a useful research compound. Its molecular formula is C16H17ClN2O2 and its molecular weight is 304.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of methyl 2-(4-(bromoethyl)phenyl)-6-chloroisonicotinate (0.533 g, 1.56 mmol) in THF, dimethylamine (7.8 mL, 2M solution in THF) was added and reaction mass soared at rt for overnight. On completion, reaction mass concentrated and crude obtained was purified by column chromatography over silica gel obtaining pure methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate (0.48 g, 99%).

Synthesis routes and methods III

Procedure details

To a solution of methyl 2-(4-(bromomethyl)phenyl)-6-chloroisonicotinate (0.533 g, 1.56 mmol) in THF, dimethylamine (7.8 mL, 2M solution in THF) was added and reaction mass stirred at rt for overnight. On completion, reaction mass concentrated and crude obtained was purified by column chromatography over silica gel obtaining pure methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate (0.48 g, 99%).